Cas no 1256792-70-7 (3-(5-Cyanopyridin-3-yl)propanoic acid)

• Product Name: 3-(5-Cyanopyridin-3-yl)propanoic acid
• CAS No: 1256792-70-7
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• CID: 5740682
• PubChem ID: 79003902
• Update Time: 2025-10-31

3-(5-Cyanopyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-cyanopyridin-3-yl)propanoic acid
• 1256792-70-7
• EN300-1138082
• 3-(5-cyanopyridin-3-yl)propanoicacid
• DTXSID101298194
• 3-Pyridinepropanoic acid, 5-cyano-
• AKOS017518614
• 3-(5-Cyanopyridin-3-yl)propanoic acid

• Inchi： 1S/C9H8N2O2/c10-4-8-3-7(5-11-6-8)1-2-9(12)13/h3,5-6H,1-2H2,(H,12,13)
• InChI Key： RQQCMMVWTVYEII-UHFFFAOYSA-N
• SMILES： OC(CCC1C=NC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 176.058577502g/mol
• Monoisotopic Mass: 176.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 74Ų

Experimental Properties

• Density: 1.28±0.1 g/cm3(Predicted)
• Boiling Point: 377.1±27.0 °C(Predicted)
• pka: 4.31±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-(5-Cyanopyridin-3-yl)propanoic acid

Professional Introduction to 3-(5-Cyanopyridin-3-yl)propanoic acid (CAS No. 1256792-70-7)

3-(5-Cyanopyridin-3-yl)propanoic acid, identified by its Chemical Abstracts Service (CAS) number 1256792-70-7, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a propanoic acid moiety linked to a pyridine ring substituted with a cyano group, has garnered attention due to its potential applications in drug discovery and medicinal chemistry.

The structural framework of 3-(5-Cyanopyridin-3-yl)propanoic acid combines the versatility of the pyridine scaffold with the reactivity of the cyano and carboxylic acid functional groups. Pyridine derivatives are widely recognized for their role in medicinal chemistry, often serving as key pharmacophores in various therapeutic agents. The presence of a cyano group at the 5-position of the pyridine ring introduces additional reactivity, making this compound a valuable intermediate in synthetic chemistry.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their pharmacological properties. The combination of the pyridine ring and the cyano group in 3-(5-Cyanopyridin-3-yl)propanoic acid suggests potential applications in the design of small-molecule inhibitors targeting various biological pathways. For instance, pyridine-based compounds have been extensively studied for their activity against enzymes such as kinases and phosphodiesterases, which are crucial in regulating cellular processes.

The carboxylic acid functionality at the 3-position of the propanoic acid moiety provides an additional site for chemical modification, enabling the synthesis of more complex derivatives. This feature is particularly useful in drug development, where functional groups are often tailored to enhance binding affinity, solubility, and metabolic stability. The versatility of 3-(5-Cyanopyridin-3-yl)propanoic acid makes it a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the importance of pyridine-based compounds in addressing emerging therapeutic challenges. For example, research has demonstrated that certain pyridine derivatives exhibit potent activity against infectious diseases and cancer. The cyano group in 3-(5-Cyanopyridin-3-yl)propanoic acid may contribute to its bioactivity by participating in hydrogen bonding interactions or by serving as a nucleophile in enzyme inhibition mechanisms.

The synthesis of 3-(5-Cyanopyridin-3-yl)propanoic acid can be approached through various methodologies, including cross-coupling reactions, nucleophilic substitutions, and cyclization strategies. Advanced synthetic techniques such as transition-metal catalysis have been employed to achieve high yields and selectivity in the preparation of this compound. These methods are essential for producing sufficient quantities of the compound for further pharmacological evaluation.

In conclusion, 3-(5-Cyanopyridin-3-yl)propanoic acid (CAS No. 1256792-70-7) represents a significant compound in pharmaceutical research due to its structural features and potential biological activities. Its combination of a pyridine ring with a cyano and carboxylic acid group offers numerous opportunities for further development. As research continues to uncover new applications for heterocyclic compounds, 3-(5-Cyanopyridin-3-yl)propanoic acid is poised to play a crucial role in the discovery and development of novel therapeutic agents.